Cas no 415947-84-1 (1-{4-[(1-Methoxypropan-2-yl)amino]piperidin-1-yl}ethan-1-one)

• Product Name: 1-{4-[(1-Methoxypropan-2-yl)amino]piperidin-1-yl}ethan-1-one
• CAS No: 415947-84-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5730662
• Update Time: 2025-10-31

1-{4-[(1-Methoxypropan-2-yl)amino]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1-methoxypropan-2-ylamino)piperidin-1-yl]ethanone
• F1967-9516
• AKOS009006859
• 1-{4-[(1-methoxypropan-2-yl)amino]piperidin-1-yl}ethan-1-one
• 415947-84-1
• Ethanone, 1-[4-[(2-methoxy-1-methylethyl)amino]-1-piperidinyl]-
• 1-{4-[(1-Methoxypropan-2-yl)amino]piperidin-1-yl}ethan-1-one

• Inchi： 1S/C11H22N2O2/c1-9(8-15-3)12-11-4-6-13(7-5-11)10(2)14/h9,11-12H,4-8H2,1-3H3
• InChI Key： RUCDFZLWWSKXOS-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NC1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 336.3±32.0 °C(Predicted)
• pka: 8.69±0.20(Predicted)

Additional information on 1-{4-[(1-Methoxypropan-2-yl)amino]piperidin-1-yl}ethan-1-one

Chemical Structure and Synthesis of 1-{4-[(1-Methoxypropan-2-yl)amino]piperidin-1-yl}ethan-1-one

1-{4-[(1-Methoxypropan-2-yl)amino]piperidin-1-yl}ethan-1-one is a complex organic molecule with a unique molecular framework that combines multiple functional groups, including a piperidin-1-yl ring, a methoxypropan-2-yl group, and a carbonyl moiety. The compound’s chemical structure is characterized by its 1,4-diazepane ring system, which is further modified by the presence of a methoxypropan-2-yl amino group. This structural complexity allows the molecule to interact with multiple biological targets, making it a promising candidate for pharmaceutical applications. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and ring formation, which are critical for achieving the desired stereochemistry and functional group arrangement.

Recent advancements in green chemistry and asymmetric catalysis have significantly improved the efficiency of synthesizing 1-{4-[(1-Methoxypropan-2-yl)amino]piperidin-1-yl}ethan-1-one. Researchers have employed enantioselective catalysts and solid-phase synthesis techniques to enhance the yield and purity of the final product. These methods not only reduce the environmental impact of the synthesis process but also ensure the compound meets the stringent quality standards required for pharmaceutical development. The methoxypropan-2-yl group, in particular, plays a crucial role in modulating the compound’s solubility and bioavailability, which are essential factors in drug design.

Pharmacological Properties and Mechanism of Action

The pharmacological profile of 1-{4-[(1-Methoxypropan-2-yl)amino]piperidin-1-yl}ethan-1-one is under active investigation, with recent studies highlighting its potential as a multitarget ligand. The piperidin-1-yl ring system is known to interact with G-protein-coupled receptors (GPCRs) and ion channels, while the carbonyl group may contribute to protein kinase inhibition. These interactions suggest that the compound could exert its effects through multiple pathways, including anti-inflammatory, antioxidant, and neuroprotective mechanisms.

One of the most promising applications of 1-{4-[(1-Methoxypropan-2-yl)amino]piperidin-1-yl}ethan-1-one is in the treatment of neurodegenerative diseases. Preclinical studies have shown that the compound can modulate beta-amyloid aggregation and tau protein phosphorylation, which are key pathological features of conditions such as Alzheimer’s disease and Parkinson’s disease. Additionally, the methoxypropan-2-yl group may enhance the compound’s ability to cross the blood-brain barrier, improving its therapeutic efficacy in central nervous system (CNS) disorders.

Applications in Drug Development and Therapeutic Potential

The therapeutic potential of 1-{4-[(1-Methoxypropan-2-yl)amino]piperidin-1-yl}ethan-1-one extends beyond neurodegenerative diseases. Recent research has explored its role in cancer therapy, where it has demonstrated antiproliferative activity against various tumor cell lines. The compound’s ability to inhibit mitogen-activated protein kinase (MAPK) signaling pathways suggests it could be a valuable adjunct in combination therapies for solid tumors and hematological malignancies.

Moreover, the anti-inflammatory properties of 1-{4-[(1-Methoxypropan-2-yl)amino]piperidin-1-yl}ethan-1-one have been validated in in vitro and in vivo models of chronic inflammation. Studies have shown that the compound can reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), making it a potential candidate for autoimmune diseases and inflammatory bowel disorders. The piperidin-1-yl ring system is believed to be responsible for these anti-inflammatory effects, as it can modulate NF-κB signaling and reactive oxygen species (ROS) production.

Recent Advances and Challenges in Research

Recent advances in computational modeling and structure-activity relationship (SAR) studies have provided new insights into the mechanism of action of 1-{4-[(1-Methoxypropan-2-yl)amino]piperidin-1-yl}ethan-1-one. Molecular docking simulations have identified potential binding sites on target proteins, including acetylcholinesterase and cyclooxygenase-2 (COX-2). These findings have guided the design of structure-based drug optimization strategies to enhance the compound’s selectivity and potency.

Despite its promising properties, the development of 1-{4-[(1-Methoxypropan-2-yl)amino]piperidin-1-yl}ethan-1-one faces several challenges, including drug resistance and toxicity concerns. Ongoing research is focused on modifying the molecular structure to improve bioavailability and reduce off-target effects. Additionally, clinical trials are being planned to evaluate the compound’s safety and efficacy in human subjects, which will be critical for its transition from preclinical research to pharmaceutical development.